8-AZABICYCLO[3.2.1]OCTANE-2-CARBOXYLIC ACID, 8-(2-FLUOROETHYL)-3-(4-IODOPHENYL)-, METHYL ESTER, (1R,
8-AZABICYCLO[3.2.1]OCTANE-2-CARBOXYLIC ACID, 8-(2-FLUOROETHYL)-3-(4-IODOPHENYL)-, METHYL ESTER, (1R,
Brand Name:
Vulcanchem
CAS No.:
155798-01-9
VCID:
VC0137984
InChI:
InChI=1S/C17H21FINO2/c1-22-17(21)16-14(11-2-4-12(19)5-3-11)10-13-6-7-15(16)20(13)9-8-18/h2-5,13-16H,6-10H2,1H3/t13-,14+,15+,16-/m0/s1
SMILES:
COC(=O)C1C2CCC(N2CCF)CC1C3=CC=C(C=C3)I
Molecular Formula:
C17H21FINO2
Molecular Weight:
417.26 g/mol
8-AZABICYCLO[3.2.1]OCTANE-2-CARBOXYLIC ACID, 8-(2-FLUOROETHYL)-3-(4-IODOPHENYL)-, METHYL ESTER, (1R,
CAS No.: 155798-01-9
Main Products
VCID: VC0137984
Molecular Formula: C17H21FINO2
Molecular Weight: 417.26 g/mol
CAS No. | 155798-01-9 |
---|---|
Product Name | 8-AZABICYCLO[3.2.1]OCTANE-2-CARBOXYLIC ACID, 8-(2-FLUOROETHYL)-3-(4-IODOPHENYL)-, METHYL ESTER, (1R, |
Molecular Formula | C17H21FINO2 |
Molecular Weight | 417.26 g/mol |
IUPAC Name | methyl (1R,2S,3S,5S)-8-(2-fluoroethyl)-3-(4-iodophenyl)-8-azabicyclo[3.2.1]octane-2-carboxylate |
Standard InChI | InChI=1S/C17H21FINO2/c1-22-17(21)16-14(11-2-4-12(19)5-3-11)10-13-6-7-15(16)20(13)9-8-18/h2-5,13-16H,6-10H2,1H3/t13-,14+,15+,16-/m0/s1 |
Standard InChIKey | CCWXJQJFBKJFEZ-JJXSEGSLSA-N |
Isomeric SMILES | COC(=O)[C@@H]1[C@H]2CC[C@H](N2CCF)C[C@@H]1C3=CC=C(C=C3)I |
SMILES | COC(=O)C1C2CCC(N2CCF)CC1C3=CC=C(C=C3)I |
Canonical SMILES | COC(=O)C1C2CCC(N2CCF)CC1C3=CC=C(C=C3)I |
PubChem Compound | 10024959 |
Last Modified | Nov 11 2021 |
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